Cas no 92722-74-2 (Benzene,1-ethynyl-3-methoxy-2-(1-methylethyl)-)

92722-74-2 structure
Product name:Benzene,1-ethynyl-3-methoxy-2-(1-methylethyl)-
Benzene,1-ethynyl-3-methoxy-2-(1-methylethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzene,1-ethynyl-3-methoxy-2-(1-methylethyl)-
- 1-ethynyl-3-methoxy-2-propan-2-ylbenzene
- Anisole, 3-ethynyl-2-isopropyl- (7CI)
- 1-Ethynyl-3-methoxy-2-(propan-2-yl)benzene
- DTXSID00667495
- 92722-74-2
-
- Inchi: InChI=1S/C12H14O/c1-5-10-7-6-8-11(13-4)12(10)9(2)3/h1,6-9H,2-4H3
- InChI Key: BFOYRBQMVSCGFS-UHFFFAOYSA-N
- SMILES: CC(C)C1=C(C=CC=C1OC)C#C
Computed Properties
- Exact Mass: 174.104
- Monoisotopic Mass: 174.104
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 198
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 9.2A^2
Benzene,1-ethynyl-3-methoxy-2-(1-methylethyl)- Related Literature
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Qianqian Chi,Genping Zhu,Dongmei Jia,Wei Ye,Yikang Wang,Jun Wang,Ting Tao,Fuchun Xu,Gan Jia,Wenhao Li,Peng Gao Nanoscale, 2021,13, 4496-4504
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Kai Zheng,Chang He,Zhao Zhang,Hassan Traboulsi,Javed Mazher,Ali Trabolsi,Lei Fang,Mark A. Olson Polym. Chem., 2020,11, 1806-1819
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